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An In-depth Technical Guide to the Safety, Handling, and Application of 4-(2,2-
Dimethoxyethoxy)phenylboronic acid

This guide provides comprehensive safety, handling, and application information for 4-(2,2-
dimethoxyethoxy)phenylboronic acid, a key building block in modern synthetic chemistry.

Designed for researchers, scientists, and drug development professionals, this document

synthesizes technical data with practical, field-proven insights to ensure both safety and

experimental success. The narrative structure is designed to provide a deep, causal

understanding of the protocols and safety measures described herein.

Introduction: The Versatility of Arylboronic Acids in
Synthesis
Arylboronic acids are a cornerstone of contemporary organic synthesis, prized for their stability,

low toxicity relative to other organometallics, and remarkable versatility in carbon-carbon bond

formation.[1] Among these, 4-(2,2-dimethoxyethoxy)phenylboronic acid is a valuable

reagent, particularly in palladium-catalyzed cross-coupling reactions such as the Suzuki-

Miyaura coupling.[2] Its unique substitution pattern offers synthetic handles for further

molecular elaboration, making it a significant component in the synthesis of complex

molecules, including pharmaceuticals and functional materials.[3] Understanding the nuanced
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safety and handling requirements of this compound is paramount to leveraging its full synthetic

potential while maintaining a safe laboratory environment.

Section 1: Chemical Identity and Physical Properties
Accurate identification and knowledge of physical properties are the foundation of safe

chemical handling. 4-(2,2-Dimethoxyethoxy)phenylboronic acid is a white to off-white

crystalline solid.[4] While a specific, verified melting point for this exact compound is not widely

published, related methoxy-substituted phenylboronic acids typically melt in the range of 204-

206°C.[5][6]

Table 1: Chemical Identifiers and Physical Properties

Property Value Source(s)

IUPAC Name

[4-(2,2-

dimethoxyethoxy)phenyl]boron

ic acid

N/A

CAS Number 265664-52-6 [4][7]

Molecular Formula C₁₁H₁₇BO₅ [8]

Molecular Weight 196.01 g/mol [7]

Appearance
White to off-white

powder/crystalline solid
[6][9]

Boiling Point
361.14 °C at 760 mmHg

(Predicted)
[4]

Flash Point 172.21 °C (Predicted) [4]

Density 1.162 g/cm³ (Predicted) [4]

Solubility

Soluble in most polar organic

solvents such as dimethyl

sulfoxide and methanol.[1][5]

[1][5]
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Section 2: Hazard Identification and Toxicological
Profile
While a comprehensive toxicological profile for 4-(2,2-dimethoxyethoxy)phenylboronic acid
is not available, data from structurally similar arylboronic acids provide a strong basis for

hazard assessment. The primary hazards are associated with irritation and potential harm upon

ingestion.

GHS Hazard Classification (Inferred from related compounds):

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[9]

Skin Irritation (Category 2), H315: Causes skin irritation.[10]

Eye Irritation (Category 2A), H319: Causes serious eye irritation.[10]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:

May cause respiratory irritation.[10]

Toxicological Insights: It is crucial to note that some arylboronic acids have been found to be

weakly mutagenic in microbial assays.[11][12] Consequently, they may be considered

potentially genotoxic impurities (PGIs) in active pharmaceutical ingredients (APIs).[11][12]

Therefore, it is prudent to handle all arylboronic acids, including the title compound, with

appropriate care to minimize exposure.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, encompassing engineering controls, administrative

protocols, and personal protective equipment, is essential when working with 4-(2,2-
dimethoxyethoxy)phenylboronic acid.

Engineering Controls:

Chemical Fume Hood: All handling of solid 4-(2,2-dimethoxyethoxy)phenylboronic acid
and its solutions should be conducted in a well-ventilated chemical fume hood to prevent the
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inhalation of dust or aerosols.[13][14]

Administrative Controls:

Standard Operating Procedures (SOPs): A detailed SOP for the handling and use of this

compound should be written and approved. This ensures consistency and adherence to

safety protocols.

Area Designation: Clearly demarcate the area where the compound is being used.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.[15]

Hand Protection: Wear nitrile or neoprene gloves. It is advisable to double-glove if handling

larger quantities or for prolonged periods. Gloves should be inspected before use and

disposed of properly after handling the chemical.[15]

Body Protection: A flame-resistant lab coat, fully fastened, is required. Ensure that shoes are

closed-toe.[15]

Respiratory Protection: If working outside of a fume hood (not recommended) or if there is a

risk of generating significant dust, a NIOSH-approved respirator with a particulate filter

should be used.[10]
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Workflow for Safe Handling of Arylboronic Acids

Preparation
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Weigh Compound in Fume Hood

Proceed to Handling

Dissolve in Appropriate Solvent

Set up Reaction in Fume Hood

Decontaminate Glassware

After Reaction Completion

Dispose of Waste in Labeled Container

Wash Hands Thoroughly
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Safe handling workflow for arylboronic acids.
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Section 4: First Aid and Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is critical.

First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention if symptoms persist.[13]

Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[10]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink plenty of water. Seek immediate medical attention.[9]

Spill and Leak Procedures:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a sealed, labeled container for hazardous waste disposal. The spill area

should then be decontaminated.

Major Spills: Evacuate the area and prevent entry. Contact your institution's Environmental

Health and Safety (EHS) department.

Fire-Fighting Measures:

4-(2,2-Dimethoxyethoxy)phenylboronic acid is not flammable.[13] However, in a fire, it

may decompose to release hazardous substances such as carbon oxides and boron oxides.

[9]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[9]
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Section 5: Storage and Disposal
Proper storage is crucial to maintain the integrity of the compound, while correct disposal is

essential for environmental and personal safety.

Storage:

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10]

Many boronic acids are hygroscopic and can be sensitive to air.[9] Storage under an inert

atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[9]

Disposal: All waste containing 4-(2,2-dimethoxyethoxy)phenylboronic acid, including

contaminated lab supplies and rinseates, must be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Use separate, clearly labeled, and sealable containers for solid and

liquid waste.

Solid Waste: Place contaminated items such as gloves, weighing paper, and pipette tips into

a designated, sealed container for solid hazardous waste.

Liquid Waste: Collect all solutions containing the compound in a labeled, sealed container for

liquid hazardous waste.

Container Decontamination:

Initial Rinse: Rinse empty containers with a suitable organic solvent (e.g., acetone or

ethanol). This first rinseate must be collected as hazardous waste.

Subsequent Rinses: Follow your institution's EHS guidelines for subsequent rinses.

Final Disposal: After thorough cleaning and drying, deface the original label. The container

can then be disposed of according to institutional policy for clean glassware or plastic.
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Waste Pickup: Store all hazardous waste containers in a designated satellite accumulation

area and arrange for pickup by your institution's EHS department.

Section 6: Reactivity and Stability
Arylboronic acids are generally stable but possess rich reactivity that is central to their utility in

synthesis.

Chemical Stability: The compound is stable under recommended storage conditions.[9]

However, arylboronic acids can undergo decomposition, most notably through

protodeboronation (replacement of the boronic acid group with a hydrogen atom).[16][17] This

process can be accelerated by acidic or basic conditions and the presence of water.[11][16]

Reactivity:

Suzuki-Miyaura Coupling: This is the most prominent reaction of arylboronic acids, where

they couple with aryl or vinyl halides in the presence of a palladium catalyst and a base to

form a new carbon-carbon bond.[1][2]

Esterification: The boronic acid moiety can react reversibly with diols to form boronate esters.

This reactivity is pH-dependent.[18]

Oxidation: Arylboronic acids can be oxidized by reactive oxygen species (ROS), such as

hydrogen peroxide, to the corresponding phenols.[18]

Incompatible Materials:

Strong Oxidizing Agents: Can lead to vigorous, potentially hazardous reactions.

Strong Acids and Bases: Can promote decomposition.[9]

Section 7: Illustrative Experimental Protocol:
Suzuki-Miyaura Coupling
This protocol provides a generalized, safety-conscious procedure for a Suzuki-Miyaura cross-

coupling reaction.
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Objective: To couple 4-(2,2-dimethoxyethoxy)phenylboronic acid with an aryl bromide.

Materials:

4-(2,2-Dimethoxyethoxy)phenylboronic acid (1.1 equiv)

Aryl bromide (1.0 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 equiv)

Base (e.g., 2 M aqueous sodium carbonate solution)

Solvent (e.g., Toluene)

Round-bottom flask, condenser, magnetic stir bar, nitrogen/argon line

Procedure:

Reaction Setup (in a fume hood): To a round-bottom flask equipped with a magnetic stir bar

and condenser, add the aryl bromide, 4-(2,2-dimethoxyethoxy)phenylboronic acid, and

the palladium catalyst.

Solvent and Base Addition: Add the degassed toluene and the aqueous sodium carbonate

solution.

Inert Atmosphere: Seal the flask and thoroughly degas the mixture by bubbling nitrogen or

argon through it for 20-30 minutes.

Reaction: Heat the mixture to reflux (e.g., 110 °C) with vigorous stirring. Monitor the reaction

progress by TLC or LC-MS.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the

organic layer.

Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three

times.
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Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography.

Experimental Workflow for Suzuki-Miyaura Coupling

Reaction Setup

Reaction

Work-up & Purification

Add Reagents to Flask
(Boronic Acid, Aryl Halide, Catalyst)

Add Solvent and Base

Degas with N₂/Ar

Heat to Reflux

Begin Reaction

Monitor by TLC/LC-MS

Cool to Room Temperature

Upon Completion

Extract with Organic Solvent

Dry and Purify by Chromatography
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Generalized workflow for a Suzuki-Miyaura coupling reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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